Cas no 2249681-12-5 (Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
- Z3290578905
- 2249681-12-5
- EN300-7461680
- Tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate
-
- Inchi: 1S/C19H26N4O2/c1-19(2,3)25-18(24)22-15-7-10-23(11-8-15)17-16-5-4-14(20)12-13(16)6-9-21-17/h4-6,9,12,15H,7-8,10-11,20H2,1-3H3,(H,22,24)
- InChI Key: ZPSAXAXMTMCPAI-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1CCN(C2C3=C(C=C(N)C=C3)C=CN=2)CC1
Computed Properties
- Exact Mass: 342.20557608g/mol
- Monoisotopic Mass: 342.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 568.5±50.0 °C(Predicted)
- pka: 12.26±0.20(Predicted)
Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7461680-0.05g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 0.05g |
$245.0 | 2025-03-11 | |
| Enamine | EN300-7461680-0.1g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 0.1g |
$366.0 | 2025-03-11 | |
| Enamine | EN300-7461680-0.25g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 0.25g |
$524.0 | 2025-03-11 | |
| Enamine | EN300-7461680-0.5g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 0.5g |
$824.0 | 2025-03-11 | |
| Enamine | EN300-7461680-1.0g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-11 | |
| Enamine | EN300-7461680-2.5g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-11 | |
| Enamine | EN300-7461680-5.0g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-11 | |
| Enamine | EN300-7461680-10.0g |
tert-butyl N-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-11 | |
| Aaron | AR028R25-50mg |
tert-butylN-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95% | 50mg |
$362.00 | 2025-02-17 | |
| Aaron | AR028R25-100mg |
tert-butylN-[1-(6-aminoisoquinolin-1-yl)piperidin-4-yl]carbamate |
2249681-12-5 | 95% | 100mg |
$529.00 | 2025-02-17 |
Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
Comprehensive Guide to Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 2249681-12-5)
Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 2249681-12-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters and features a unique structural framework combining an isoquinoline core with a piperidine moiety. Its molecular formula and weight, along with its precise chemical structure, make it a subject of interest for drug discovery and development.
The 6-amino-1-isoquinolinyl group in this compound is particularly noteworthy, as it contributes to its potential bioactivity. Researchers are exploring its applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases. The tert-butyl ester component adds stability to the molecule, making it suitable for further chemical modifications and studies. Given its structural complexity, Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester is often synthesized under controlled conditions to ensure high purity and yield.
One of the key areas of interest for this compound is its potential role in central nervous system (CNS) drug development. The piperidine ring is a common pharmacophore in many CNS-active drugs, and its presence in this molecule suggests possible applications in neurological disorders. Additionally, the amino group on the isoquinoline ring could facilitate interactions with biological targets, enhancing its therapeutic potential. Researchers are also investigating its use as a building block in medicinal chemistry, where it could be incorporated into larger, more complex molecules.
From a synthetic chemistry perspective, Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester offers several advantages. Its tert-butyl carbamate (Boc) protecting group is widely used in peptide synthesis and other organic reactions, providing a versatile tool for chemists. The compound’s stability under various conditions makes it a reliable intermediate in multi-step syntheses. Furthermore, its solubility profile allows for easy handling in both organic and aqueous environments, broadening its applicability in laboratory settings.
The growing demand for high-purity chemical intermediates in pharmaceutical research has increased the relevance of compounds like Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester. With the rise of personalized medicine and targeted therapies, there is a heightened focus on molecules that can be tailored to specific biological pathways. This compound’s unique structure positions it as a promising candidate for such applications, particularly in the development of small-molecule inhibitors and modulators.
In addition to its pharmaceutical potential, Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester is also of interest in academic research. Its synthesis and characterization provide valuable insights into the reactivity of heterocyclic compounds and the strategic use of protecting groups. Universities and research institutions frequently utilize this compound to teach advanced organic chemistry concepts, making it a staple in educational laboratories.
As the scientific community continues to explore the applications of Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester, its commercial availability has become increasingly important. Suppliers specializing in fine chemicals and research compounds often stock this molecule, ensuring that researchers have access to high-quality materials for their experiments. The compound’s CAS No. 2249681-12-5 serves as a unique identifier, facilitating its procurement and traceability in global markets.
Looking ahead, the versatility of Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester suggests that its relevance will only grow. Whether in drug discovery, chemical synthesis, or academic research, this compound exemplifies the intersection of innovation and practicality. For those seeking detailed spectroscopic data, synthetic protocols, or safety information, consulting specialized databases and literature is highly recommended to ensure accurate and up-to-date knowledge.
2249681-12-5 (Carbamic acid, N-[1-(6-amino-1-isoquinolinyl)-4-piperidinyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)